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An In-depth Technical Guide to (2-(Methacryloyloxy)ethyl)trimethylammonium chloride

Introduction
(2-(Methacryloyloxy)ethyl)trimethylammonium chloride (METAC) is a cationic quaternary

ammonium monomer with significant applications across various scientific and industrial fields.

[1][2] Its unique molecular structure, featuring a polymerizable methacrylate group and a

permanently charged trimethylammonium group, allows for the synthesis of functional polymers

with tailored properties.[1][2] This guide provides a comprehensive overview of METAC,

focusing on its chemical and physical properties, synthesis and polymerization protocols, and

its applications in research and drug development for an audience of researchers, scientists,

and drug development professionals.

Chemical and Physical Properties
METAC is a water-soluble compound characterized by its cationic nature.[1] The quantitative

properties of METAC are summarized in the table below, providing a consolidated reference for

laboratory use.
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Property Value

Molecular Weight 207.70 g/mol [1][2][3][4][5][6]

Molecular Formula C₉H₁₈ClNO₂[1][3][4]

CAS Number 5039-78-1[1][4][6]

IUPAC Name
trimethyl-[2-(2-methylprop-2-

enoyloxy)ethyl]azanium;chloride[1][3]

Physical State Liquid[3][7]

Density 1.105 g/mL at 25°C[1]

Refractive Index n₂₀/D = 1.466 - 1.469[1]

Viscosity 50 cP at 23°C[1]

Melting Point -25 °C[7]

Boiling Point >100 °C[7]

Monoisotopic Mass 207.102606 Da[1][3]

Synthesis and Polymerization
The synthesis of METAC typically involves the reaction of ethylene glycol, methacrylic acid, and

trimethylamine.[1] The resulting monomer is highly reactive and readily undergoes free radical

polymerization to form poly[(2-methacryloyloxy)ethyl]trimethylammonium chloride (PMETAC).

[1] Controlled radical polymerization techniques, such as Atom Transfer Radical Polymerization

(ATRP), are often employed to produce well-defined polymers with narrow molecular weight

distributions.[1][8]
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General Synthesis and Polymerization Workflow of PMETAC

Monomer Synthesis

Controlled Radical Polymerization (ATRP)

Ethylene Glycol

Acid-catalyzed
Esterification & Quaternization

Methacrylic Acid Trimethylamine

(2-(Methacryloyloxy)ethyl)
trimethylammonium chloride

(METAC)

Atom Transfer Radical Polymerization (ATRP)

Initiator
(e.g., Ethyl 2-bromoisobutylate)

Catalyst System
(e.g., CuBr/bpy)

Solvent
(e.g., TFE, Water/Alcohol)

Poly(METAC)
(Well-defined cationic polymer)
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Key Application Areas of METAC in Biomedical and Drug Development

Antimicrobial Applications Drug & Gene Delivery Biomaterials & Tissue Engineering

METAC Monomer

Antimicrobial Agent Drug Delivery Systems Surface Modification

Disrupts negatively charged
bacterial/fungal cell membranes

Target: Bacteria (e.g., S. mutans)
& Fungi (e.g., Candida spp.)

Forms hydrogels to
encapsulate therapeutic agents

Interacts with negatively
charged DNA for gene delivery

Forms ionic conjugates with
pharmaceutical anions (e.g., Cloxacillin)

Improves cell adhesion and
proliferation on scaffolds

Enhances biocompatibility
of implants

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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